Cas no 915922-48-4 (4-4-(piperidin-1-yl)butoxybenzaldehyde)

• Product Name: 4-4-(piperidin-1-yl)butoxybenzaldehyde
• CAS No: 915922-48-4
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6009143
• PubChem ID: 2200271
• Update Time: 2025-05-22

4-4-(piperidin-1-yl)butoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[4-(1-piperidinyl)butoxy]-
• 4-4-(piperidin-1-yl)butoxybenzaldehyde
• UPCMLD0ENAT5774393:001
• EN300-18302238
• 915922-48-4
• 4-[4-(piperidin-1-yl)butoxy]benzaldehyde

• Inchi： 1S/C16H23NO2/c18-14-15-6-8-16(9-7-15)19-13-5-4-12-17-10-2-1-3-11-17/h6-9,14H,1-5,10-13H2
• InChI Key： ZAVGXBKQPFBCEJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCCCN2CCCCC2)C=C1

Computed Properties

• Exact Mass: 297.15
• Monoisotopic Mass: 297.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 404.4±25.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-4-(piperidin-1-yl)butoxybenzaldehyde

4-(Piperidin-1-yl)butoxybenzaldehyde: A Comprehensive Overview

The compound 4-(piperidin-1-yl)butoxybenzaldehyde, identified by the CAS number 915922-48-4, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a piperidine-substituted butoxy group, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(piperidin-1-yl)butoxybenzaldehyde. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the compound, which is critical for its application in drug discovery and material science.

The structural features of 4-(piperidin-1-yl)butoxybenzaldehyde make it an attractive candidate for pharmacological studies. The piperidine ring introduces steric and electronic effects that can influence the compound's interaction with biological targets, such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and inflammatory conditions.

In addition to its pharmacological applications, 4-(piperidin-1-yl)butoxybenzaldehyde has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and selective adsorption capabilities, which are valuable in catalysis and gas storage applications.

The toxicity profile of 4-(piperidin-1-yl)butoxybenzaldehyde has been extensively studied to ensure its safe handling and application. Experimental data indicate that the compound exhibits low acute toxicity, making it suitable for use in biomedical research and industrial processes. However, further investigations are required to fully understand its long-term effects and environmental impact.

In conclusion, 4-(piperidin-1-yl)butoxybenzaldehyde (CAS No. 915922-48-4) is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development.